1-Ethyl-5-nitro-1H-pyrazol-4-amine

Catalog No.
S12173350
CAS No.
M.F
C5H8N4O2
M. Wt
156.14 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
1-Ethyl-5-nitro-1H-pyrazol-4-amine

Product Name

1-Ethyl-5-nitro-1H-pyrazol-4-amine

IUPAC Name

1-ethyl-5-nitropyrazol-4-amine

Molecular Formula

C5H8N4O2

Molecular Weight

156.14 g/mol

InChI

InChI=1S/C5H8N4O2/c1-2-8-5(9(10)11)4(6)3-7-8/h3H,2,6H2,1H3

InChI Key

BFHISKDUHSLEOO-UHFFFAOYSA-N

Canonical SMILES

CCN1C(=C(C=N1)N)[N+](=O)[O-]

1-Ethyl-5-nitro-1H-pyrazol-4-amine is a heterocyclic compound characterized by a pyrazole ring with an ethyl group at the 1-position, a nitro group at the 5-position, and an amine group at the 4-position. This unique substitution pattern contributes to its distinct chemical and biological properties, making it a subject of interest in various fields, including medicinal chemistry and materials science.

  • Reduction: The nitro group can be reduced to an amino group, yielding 1-ethyl-5-amino-1H-pyrazol-4-amine under specific conditions, typically using hydrogen gas with a palladium catalyst.
  • Substitution: The ethyl group can undergo nucleophilic substitution reactions, allowing for the introduction of various functional groups. Common reagents include alkyl halides and strong bases.
  • Cyclization: This compound can also participate in cyclization reactions to form more complex heterocyclic structures, often facilitated by acidic or basic catalysts.

These reactions highlight the compound's versatility and potential for further functionalization.

Research indicates that 1-Ethyl-5-nitro-1H-pyrazol-4-amine exhibits significant biological activity. It has been investigated for its potential anti-inflammatory and antimicrobial properties. The mechanism of action involves interaction with specific molecular targets, where the nitro group can be reduced to form reactive intermediates that interact with cellular components. Its ability to form hydrogen bonds and participate in π-π interactions is crucial for its biological effects.

The synthesis of 1-Ethyl-5-nitro-1H-pyrazol-4-amine typically involves several steps:

  • Formation of the Pyrazole Ring: The initial step often involves the reaction of ethyl hydrazine with ethyl acetoacetate to form the pyrazole ring.
  • Nitration: Following the formation of the pyrazole ring, nitration is performed to introduce the nitro group at the 5-position.
  • Introduction of the Amine Group: The final step may involve further modifications to ensure that an amine group is present at the 4-position.

These steps can vary based on desired yields and purity levels, with industrial production often employing large-scale batch reactions under controlled conditions.

1-Ethyl-5-nitro-1H-pyrazol-4-amine has numerous applications:

  • Medicinal Chemistry: It serves as a pharmacophore in drug design, particularly for compounds targeting inflammatory diseases and infections.
  • Materials Science: The compound is utilized in synthesizing advanced materials with specific electronic and optical properties.
  • Biological Studies: It acts as a probe in biochemical assays to study enzyme interactions and cellular pathways.

Studies focusing on the interactions of 1-Ethyl-5-nitro-1H-pyrazol-4-amine reveal its potential as a lead compound in drug development. Its interaction with various enzymes and receptors has been documented, indicating its ability to modulate biological pathways effectively. Understanding these interactions is crucial for developing targeted therapies.

Several compounds share structural similarities with 1-Ethyl-5-nitro-1H-pyrazol-4-amine:

Compound NameStructural Features
1-Ethyl-5-methyl-1H-pyrazoleMethyl group at the 5-position instead of a nitro group
1-Methyl-5-nitro-1H-pyrazoleMethyl group at the 1-position; retains nitro substitution
1-Ethyl-4-nitro-1H-pyrazoleNitro group at the 4-position; different substitution pattern
5-Nitro-3-methylpyrazoleNitro at position 5; methyl at position 3

Uniqueness

The uniqueness of 1-Ethyl-5-nitro-1H-pyrazol-4-amine lies in its specific substitution pattern that imparts distinct electronic and steric properties. This specificity enhances its potential as a scaffold for developing novel compounds with tailored biological activities, differentiating it from its structural analogs.

XLogP3

0.6

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

1

Exact Mass

156.06472551 g/mol

Monoisotopic Mass

156.06472551 g/mol

Heavy Atom Count

11

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